1-(5-Chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol

• IUPAC Name: 1-(5-chlorothiophen-2-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C6H4ClF3OS/c7-4-2-1-3(12-4)5(11)6(8,9)10/h1-2,5,11H
• InChI Key: JUGNSURGNNBXHS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)C(C(F)(F)F)O
• Molecular Formula: C6H4ClF3OS
• Molecular Weight: 216.61 g/mol
• CAS No.: 1250812-80-6

Description

The compound “1-(5-Chlorothiophen-2-yl)-2,2,2-trifluoroethan-1-ol” is a type of organic compound. Organic compounds that contain a thiophene ring (a five-membered ring with four carbon atoms and a sulfur atom) and a trifluoroethanol group (an alcohol group with three fluorine atoms attached to the carbon) are often used in the synthesis of various pharmaceuticals and other organic compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic reactions, including condensation reactions. The exact method would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a thiophene ring attached to a carbon chain with various functional groups. The exact structure would need to be determined through techniques such as nuclear magnetic resonance (NMR) or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds can undergo a variety of reactions, including those typical of alcohols and halogenated compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions, and to consult the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could involve further testing of its biological activity and potential for use in treating diseases.